Cas no 59463-56-8 (Cyanomethyl ethanethioate)
Cyanomethyl ethanethioate structure
Product Name:Cyanomethyl ethanethioate
CAS No:59463-56-8
MF:C4H5NOS
MW:115.153599500656
MDL:MFCD00173920
CID:366251
PubChem ID:2777649
Update Time:2025-09-19
Cyanomethyl ethanethioate Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid,S-(cyanomethyl) ester
- Cyanomethyl ethanethioate
- S-(cyanomethyl) ethanethioate
- (Acetylthio)acetonitrile
- 2-(acetylsulfanyl)acetonitrile
- 2-(acetylthio)acetonitrile
- cyanomethyl thiolacetate
- O-cyanomethyl ethanethioate
- RW2820
- S-acetylmercaptoacetontrile
- thioacetic acid S-cyanomethyl ester
- EN300-7465957
- CS-0110092
- DTXSID70380604
- CYANOMETHYLETHANETHIOATE
- 59463-56-8
- SCHEMBL259228
- AS-83067
- XMDLKUYYOPPWRL-UHFFFAOYSA-N
- W15790
- AKOS006228230
- S-cyanomethyl ethanethioate
- MFCD00173920
- A22550
- FT-0624139
- DB-015399
-
- MDL： MFCD00173920
- Inchi： 1S/C4H5NOS/c1-4(6)7-3-2-5/h3H2,1H3
- InChI Key： XMDLKUYYOPPWRL-UHFFFAOYSA-N
- SMILES： S(C(C)=O)CC#N
Computed Properties
- Exact Mass: 115.00900
- Monoisotopic Mass: 115.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 66.2Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.176 g/mL at 25 °C(lit.)
- Boiling Point: 226-227 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.495(lit.)
- PSA: 66.16000
- LogP: 0.78968
- Solubility: Not available
Cyanomethyl ethanethioate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Cyanomethyl ethanethioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086064-1g |
Cyanomethyl ethanethioate |
59463-56-8 | 97% | 1g |
4941CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086064-10g |
Cyanomethyl ethanethioate |
59463-56-8 | 97% | 10g |
37975CNY | 2021-05-07 | |
| Apollo Scientific | OR24381-250mg |
S-(Cyanomethyl) thioacetate |
59463-56-8 | 95 | 250mg |
£108.00 | 2025-02-19 | |
| Apollo Scientific | OR24381-1g |
S-(Cyanomethyl) thioacetate |
59463-56-8 | 95 | 1g |
£225.00 | 2025-02-19 | |
| TRC | C998788-10mg |
Cyanomethyl ethanethioate |
59463-56-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C998788-50mg |
Cyanomethyl ethanethioate |
59463-56-8 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C998788-100mg |
Cyanomethyl ethanethioate |
59463-56-8 | 100mg |
$ 185.00 | 2022-06-06 | ||
| abcr | AB145450-1 g |
Cyanomethyl ethanethioate, 95%; . |
59463-56-8 | 95% | 1g |
€292.70 | 2022-06-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086064-1g |
Cyanomethyl ethanethioate |
59463-56-8 | 97% | 1g |
4941.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086064-10g |
Cyanomethyl ethanethioate |
59463-56-8 | 97% | 10g |
37975.0CNY | 2021-07-13 |
Cyanomethyl ethanethioate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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